Cas no 6002-15-9 (1-Phenyl-1H-imidazole-2-carbaldehyde)

• Product Name: 1-Phenyl-1H-imidazole-2-carbaldehyde
• CAS No: 6002-15-9
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1057809
• PubChem ID: 6424701
• Update Time: 2025-04-20

1-Phenyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-imidazole-2-carbaldehyde
• 1-PHENYL-1H-IMIDAZOLE-2-CARBOXALDEHYDE
• 1-Phenyl-1H-imidazole-2-carbaldehyde, 97
• 1-phenylimidazole-2-carbaldehyde
• 1H-Imidazole-2-carbaldehyde,1-phenyl
• 1-phenyl-2-imidazolyl-carboxaldehyde
• 1-Phenylimidazol-2-carboxaldehyd
• 1-phenylimidazole-2-carboxaldehyde
• 2-Formyl-1-phenyl-imidazol
• G19823
• 1H-Imidazole-2-carbaldehyde, 1-phenyl-
• SCHEMBL2085218
• A914506
• EN300-177656
• 1-phenyl-2-formylimidazole
• AKOS006344743
• 6002-15-9
• DTXSID50423720
• Z1162448500
• DB-072738

• Inchi： 1S/C10H8N2O/c13-8-10-11-6-7-12(10)9-4-2-1-3-5-9/h1-8H
• InChI Key： VJDRBJPZIHUDNE-UHFFFAOYSA-N
• SMILES： O=CC1=NC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.68480

1-Phenyl-1H-imidazole-2-carbaldehyde Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles